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Compound of Interest

Compound Name: 1-Methoxy-1-propene

Cat. No.: B1630363 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Core Properties of 1-Methoxy-1-propene
1-Methoxy-1-propene is a versatile organic compound that serves as a valuable intermediate

in various synthetic applications, including the development of pharmaceuticals and

agrochemicals.[1][2] Its chemical reactivity, primarily centered around the electron-rich carbon-

carbon double bond, makes it a useful building block in organic synthesis.

Molecular Identity
The fundamental identifiers for 1-methoxy-1-propene are its molecular formula and molecular

weight.

Molecular Formula: C₄H₈O[3][4][5]

Molecular Weight: 72.11 g/mol [3][4][5]

Physicochemical Data
A summary of the key physical and chemical properties of 1-methoxy-1-propene is provided in

the table below. This data is essential for its handling, storage, and application in experimental

settings.
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Property Value

Molecular Formula C₄H₈O

Molecular Weight 72.11 g/mol

Boiling Point 48.3-48.4 °C

Density 0.762 ± 0.06 g/cm³ (Predicted)

Appearance Colorless liquid

Odor Sweet

Flammability Highly flammable liquid and vapor

(Data sourced from various chemical databases and supplier information.)[2][3][4]

Synthesis and Handling
While various methods exist for the synthesis of vinyl ethers, a common conceptual approach

involves the elimination of an alcohol from an acetal. For 1-methoxy-1-propene, this could

involve the acid-catalyzed elimination of methanol from 1,1-dimethoxypropane.

General Synthetic Workflow
The following diagram illustrates a generalized workflow for the synthesis of an enol ether like

1-methoxy-1-propene from an acetal precursor.
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Caption: Generalized synthetic workflow for 1-methoxy-1-propene.

Experimental Protocols: Application in [4+2]
Cycloaddition
A significant application of 1-methoxy-1-propene in organic synthesis is its participation as an

electron-rich dienophile in Diels-Alder reactions. This pericyclic reaction is a powerful tool for

the formation of six-membered rings.[4]

Representative Protocol: Diels-Alder Reaction with an
α,β-Unsaturated Ketone
This protocol describes a general procedure for the reaction of 1-methoxy-1-propene with a

generic α,β-unsaturated ketone, such as methyl vinyl ketone, to form a substituted cyclohexene

derivative.
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Materials:

1-Methoxy-1-propene

Methyl vinyl ketone (or other suitable dienophile)

Toluene (anhydrous)

Lewis acid catalyst (e.g., Zinc Chloride, optional for rate enhancement)

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle

Nitrogen or Argon gas supply for inert atmosphere

Procedure:

Reaction Setup: A dry, 100 mL round-bottom flask equipped with a magnetic stir bar and a

reflux condenser is flushed with an inert gas (Nitrogen or Argon).

Charging the Flask: Under the inert atmosphere, add anhydrous toluene (50 mL) to the flask.

Addition of Reactants: To the stirred solvent, add the α,β-unsaturated ketone (1.0

equivalent). Subsequently, add 1-methoxy-1-propene (1.2 equivalents) dropwise.

Catalyst Addition (Optional): If a Lewis acid catalyst is used to increase the reaction rate and

selectivity, it should be added at this stage under the inert atmosphere.

Reaction Conditions: The reaction mixture is heated to reflux (approximately 110°C for

toluene) and maintained at this temperature. The progress of the reaction should be

monitored by an appropriate technique, such as Thin Layer Chromatography (TLC) or Gas

Chromatography (GC).
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Work-up: Once the reaction is complete, the mixture is cooled to room temperature. The

solvent is removed under reduced pressure using a rotary evaporator.

Purification: The crude product is then purified by column chromatography on silica gel to

yield the desired substituted cyclohexene product.

Reaction Mechanism: The Diels-Alder Pathway
The following diagram illustrates the concerted mechanism of the Diels-Alder reaction between

1-methoxy-1-propene and an α,β-unsaturated ketone.
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Caption: Mechanism of the Diels-Alder reaction.
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Applications in Drug Development
The utility of 1-methoxy-1-propene as a synthetic intermediate extends to the pharmaceutical

industry. Its ability to participate in the construction of complex molecular scaffolds makes it a

valuable precursor in the synthesis of a wide array of pharmaceutical agents.[1][2] The

methoxy group, in particular, is a prevalent substituent in many natural product-derived and

synthetic drugs, where it can influence ligand-target binding, physicochemical properties, and

metabolic stability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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